Cas no 2034523-93-6 (N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)quinoxaline-2-carboxamide)

• Product Name: N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)quinoxaline-2-carboxamide
• CAS No: 2034523-93-6
• MF: C₁₇H₁₅N₇O
• MW: 333.347301721573
• CID: 6209452
• PubChem ID: 91813810
• Update Time: 2025-06-08

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)quinoxaline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)quinoxaline-2-carboxamide
• N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)quinoxaline-2-carboxamide
• AKOS025315602
• 2034523-93-6
• F6445-3443
• N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]quinoxaline-2-carboxamide

• Inchi： 1S/C17H15N7O/c25-16(15-9-19-13-5-1-2-6-14(13)23-15)18-7-3-4-12-8-20-17-21-11-22-24(17)10-12/h1-2,5-6,8-11H,3-4,7H2,(H,18,25)
• InChI Key： LSANWNXZZHQJPN-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC2C=CC=CC=2N=1)NCCCC1C=NC2=NC=NN2C=1

Computed Properties

• Exact Mass: 333.13380813g/mol
• Monoisotopic Mass: 333.13380813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98Ų

Additional information on N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)quinoxaline-2-carboxamide

Comprehensive Overview of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)quinoxaline-2-carboxamide (CAS No. 2034523-93-6)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)quinoxaline-2-carboxamide (CAS No. 2034523-93-6) has emerged as a compound of significant interest. This molecule, characterized by its unique triazolopyrimidine and quinoxaline moieties, is being extensively studied for its potential applications in various therapeutic areas. Researchers and pharmaceutical companies are particularly intrigued by its structural complexity and the promise it holds for addressing unmet medical needs.

The compound's CAS number 2034523-93-6 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory submissions. Its intricate structure combines a [1,2,4]triazolo[1,5-a]pyrimidine core with a quinoxaline-2-carboxamide side chain, a design that has been linked to enhanced bioactivity and selectivity. Such hybrid structures are increasingly popular in modern drug design, as they often exhibit improved pharmacokinetic properties and target engagement.

Recent trends in pharmaceutical research highlight a growing demand for small molecule inhibitors and kinase-targeting agents, areas where N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)quinoxaline-2-carboxamide shows considerable promise. Online searches for terms like "triazolopyrimidine derivatives in cancer therapy" and "quinoxaline-based drug candidates" reflect the scientific community's keen interest in these molecular frameworks. This compound's potential to modulate specific biological pathways makes it a subject of ongoing preclinical investigations.

From a synthetic chemistry perspective, the preparation of CAS 2034523-93-6 involves sophisticated multi-step organic transformations. The convergent synthesis typically requires careful optimization of reaction conditions to achieve high yields of the desired product. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound and ensuring its purity for biological evaluation.

The pharmacological profile of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)quinoxaline-2-carboxamide is currently under investigation in various in vitro and in vivo models. Preliminary data suggest interesting interactions with certain enzyme targets, though detailed mechanism-of-action studies are still underway. This aligns with current industry focus on targeted therapies and precision medicine approaches, which dominate contemporary drug development discussions.

Stability studies of CAS 2034523-93-6 indicate that proper storage conditions are crucial for maintaining compound integrity. Like many specialized research chemicals, it requires protection from light and moisture, typically stored at controlled temperatures. These handling considerations are particularly important for researchers conducting high-throughput screening or structure-activity relationship studies.

Intellectual property landscapes reveal growing patent activity surrounding triazolopyrimidine-quinoxaline hybrids, with several applications claiming therapeutic uses for related structures. This competitive environment underscores the commercial potential of such compounds in treating various conditions. The scientific literature shows increasing citations of [1,2,4]triazolo[1,5-a]pyrimidine derivatives, particularly in journals focusing on medicinal chemistry and drug design.

As the pharmaceutical industry continues to explore heterocyclic compounds for drug development, N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)quinoxaline-2-carboxamide represents an important example of modern lead optimization strategies. Its progression through the drug discovery pipeline will be closely watched by researchers interested in novel therapeutic agents and chemical probes for biological investigation.

Future research directions for CAS 2034523-93-6 may include detailed ADMET studies, formulation development, and potential combination therapies. The compound's structural features make it amenable to further medicinal chemistry optimization, allowing for the generation of analogs with refined properties. Such work contributes to the broader goal of developing safer and more effective pharmaceutical interventions.

For researchers sourcing this compound, it's important to note that N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)quinoxaline-2-carboxamide is typically available in milligram to gram quantities from specialized chemical suppliers. Proper documentation, including certificates of analysis and material safety data sheets, should always accompany such purchases to ensure research reproducibility and compliance with laboratory safety standards.